Cas no 22318-05-4 (2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-)

• Product name: 2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-
• CAS No: 22318-05-4
• MF: C₁₁H₁₈N₂O
• MW: 194.27342
• CID: 282812
• PubChem ID: 10285858

2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-
• Aflatoxin B-2'
• Deoxymutaaspergillic acid
• Pyrazinol,3-isobutyl-6-isopropyl- (6CI,8CI)
• 0C9LJ2USYB
• Q27896858
• 2(1H)-Pyrazinone, 6-(1-methylethyl)-3-(2-methylpropyl)-
• 6-(1-Methylethyl)-3-(2-methylpropyl)-2(1H)-pyrazinone
• UNII-0C9LJ2USYB
• 3-(2-methylpropyl)-6-propan-2-yl-1H-pyrazin-2-one
• Pyrazinol, 3-isobutyl-6-isopropyl-
• CHEBI:205990
• 22318-05-4

• Inchi： InChI=1S/C11H18N2O/c1-7(2)5-9-11(14)13-10(6-12-9)8(3)4/h6-8H,5H2,1-4H3,(H,13,14)
• InChI Key： VRFLYCYGTDKKKO-UHFFFAOYSA-N
• SMILES： CC(CC1=NC=C(C(C)C)NC1=O)C

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46